Cas no 76141-89-4 (1-[(4-fluorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(4-fluorophenyl)methyl]-1,4-diazepane
• CAS No: 76141-89-4
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD00816588
• CID: 90691
• PubChem ID: 2774433
• Update Time: 2025-08-05

1-[(4-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1,4-diazepane
• 1-(4-Fluorobenzyl)homopiperazine
• 1-(4-FLUOROBENZYL)HOMOPIPERAZINEDIHYDROCHLORIDE
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane
• DTXSID70379033
• CS-0124350
• Z203055904
• J-503295
• 76141-89-4
• AKOS000264518
• KZCHYFUMQQWGJK-UHFFFAOYSA-N
• EN300-25332
• D95556
• FS-3450
• MFCD00816588
• 1-(4-Fluorobenzyl)-1,4-diazepane, AldrichCPR
• SDCCGMLS-0065832.P001
• FT-0605707
• 1-(4-Fluoro-benzyl)-[1,4]diazepane
• SCHEMBL2003768
• A865548
• DB-056029

• MDL： MFCD00816588
• Inchi： 1S/C12H17FN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2
• InChI Key： KZCHYFUMQQWGJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCNCCC1

Computed Properties

• Exact Mass: 208.13800
• Monoisotopic Mass: 208.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Liquid
• Density: 1.074
• Melting Point: 208-209°C
• Boiling Point: 112 °C
• Flash Point: 130.2°C
• Refractive Index: 1.522
• PSA: 15.27000
• LogP: 1.88770
• Solubility: Not determined

1-[(4-fluorophenyl)methyl]-1,4-diazepane Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：2735
• Hazard Category Code： 36/37/38-52-22-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines